Cas no 146431-25-6 (Benzo[b]thiophene, 2,2,3,3-tetrafluoro-2,3-dihydro-, 1-oxide)

• Product Name: Benzo[b]thiophene, 2,2,3,3-tetrafluoro-2,3-dihydro-, 1-oxide
• CAS No: 146431-25-6
• MF: C₈H₄F₄OS
• MW: 224.175374984741
• MDL: MFCD29066226
• CID: 3764661
• PubChem ID: 15740012
• Update Time: 2025-05-20

Benzo[b]thiophene, 2,2,3,3-tetrafluoro-2,3-dihydro-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene, 2,2,3,3-tetrafluoro-2,3-dihydro-, 1-oxide
• 2,2,3,3-tetrafluoro-1-benzothiophene 1-oxide
• 2,3-Dihydro-2,2,3,3-tetrafluoro-benzo[b]thiophene S-oxide
• 146431-25-6
• MFCD29066226

• MDL： MFCD29066226
• Inchi： 1S/C8H4F4OS/c9-7(10)5-3-1-2-4-6(5)14(13)8(7,11)12/h1-4H
• InChI Key： PGZALGAHGXBBLM-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2C(C1(F)F)(F)F)=O

Computed Properties

• Exact Mass: 223.99189857Da
• Monoisotopic Mass: 223.99189857Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 36.3Ų

Additional information on Benzo[b]thiophene, 2,2,3,3-tetrafluoro-2,3-dihydro-, 1-oxide

Comprehensive Overview of Benzo[b]thiophene, 2,2,3,3-tetrafluoro-2,3-dihydro-, 1-oxide (CAS No. 146431-25-6)

The compound Benzo[b]thiophene, 2,2,3,3-tetrafluoro-2,3-dihydro-, 1-oxide (CAS No. 146431-25-6) is a fluorinated derivative of benzo[b]thiophene, a heterocyclic aromatic compound widely studied in organic chemistry and material science. Its unique structure, featuring tetrafluoro substitution and a sulfoxide group, makes it a valuable intermediate in pharmaceuticals, agrochemicals, and advanced material synthesis. Researchers and industries are increasingly interested in this compound due to its potential applications in drug discovery, fluorinated polymers, and electronic materials.

One of the most searched questions about Benzo[b]thiophene derivatives revolves around their role in medicinal chemistry. The introduction of fluorine atoms often enhances the bioavailability and metabolic stability of pharmaceutical compounds. For instance, the 2,2,3,3-tetrafluoro-2,3-dihydro moiety in this molecule could improve binding affinity to target proteins, making it a candidate for kinase inhibitors or GPCR modulators. Recent studies highlight the growing demand for fluorinated scaffolds in COVID-19 drug repurposing and anticancer agents, aligning with trends in precision medicine.

From a synthetic perspective, the 1-oxide group in this compound offers reactivity for further functionalization, such as Suzuki coupling or oxidation-reduction reactions. This versatility is critical for designing high-performance materials, including OLEDs (organic light-emitting diodes) and semiconductors. A frequently asked question in forums is how fluorination impacts material properties—answer: it often increases thermal stability and electron-withdrawing capacity, crucial for optoelectronic devices.

Environmental and regulatory considerations are also trending topics. While 146431-25-6 is not classified as hazardous, its fluorinated nature warrants scrutiny under green chemistry principles. Researchers are exploring catalytic methods to synthesize such compounds with minimal waste, addressing the sustainable chemistry movement. SEO-optimized queries like "biodegradable fluorinated compounds" reflect this shift.

In summary, Benzo[b]thiophene, 2,2,3,3-tetrafluoro-2,3-dihydro-, 1-oxide bridges multiple disciplines, from pharmaceutical R&D to advanced material engineering. Its CAS No. 146431-25-6 serves as a key identifier for researchers navigating chemical databases or patent literature. As AI-driven molecular design gains traction, compounds like this will remain pivotal in innovation pipelines.